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Introduction

Ethylenediiminodibutyric acid, more formally known as 2,2'-(Ethylenediimino)-dibutyric acid
(EDBA), is a polyamino carboxylic acid. Early interest in this compound stemmed from its
chelating properties and its identification as a significant metabolite of the antituberculosis drug
ethambutol. This technical guide provides an in-depth overview of the foundational research on
EDBA, focusing on its synthesis, metabolic fate, and chelating characteristics.

Physicochemical Properties

Quantitative data on the fundamental properties of EDBA is crucial for its application in
research and development. The following table summarizes key physicochemical data.

Property Value Source
CAS Number 498-17-9 [11[2]
Molecular Formula C10H20N204 [1]
Molecular Weight 232.28 g/mol [1]
Melting Point >271°C (decomposes) [2]
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Experimental Protocols
Synthesis of 2,2'-(Ethylenediimino)-dibutyric Acid

The primary method for the synthesis of EDBA, as identified in early research, is the
condensation reaction of ethylenediamine with a-bromobutyric acid under alkaline conditions.

Materials:

o Ethylenediamine

a-Bromobutyric acid

A suitable base (e.g., Sodium Hydroxide)

Solvent (e.g., Water or an alcohol/water mixture)

Acid for neutralization (e.g., Hydrochloric Acid)
Procedure:
o Dissolve ethylenediamine in the chosen solvent.

» Slowly add a-bromobutyric acid to the solution while maintaining alkaline conditions by the
controlled addition of a base. The reaction is typically carried out at an elevated temperature
to facilitate the nucleophilic substitution.

 After the reaction is complete, cool the mixture.
o Carefully neutralize the solution with an acid to precipitate the crude EDBA.

e The crude product can be purified by recrystallization from a suitable solvent, such as water
or an ethanol/water mixture.
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Synthesis workflow for 2,2'-(Ethylenediimino)-dibutyric acid.

Metabolic Fate of Ethambutol

EDBA was identified as a major metabolite of the antituberculosis drug, ethambutol. The
metabolic pathway involves the oxidation of the primary alcohol groups of ethambutol.

The biotransformation of ethambutol to EDBA primarily occurs in the liver. This metabolic
process is a key aspect of the drug's pharmacokinetics and was a subject of early toxicological
and pharmacological studies. The primary study identifying this pathway was conducted by
Peets et al. in 1965.[3]
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Metabolic pathway of Ethambutol to EDBA.

Chelating Properties and Stability Constants

EDBA is a tetradentate ligand, capable of forming stable complexes with various metal ions.
This property led to early investigations into its potential use in chelation therapy, particularly for
lead poisoning.[2]

While extensive tables of stability constants for EDBA from early research are not readily
available, data for structurally similar compounds such as Ethylenediamine-N,N'-diacetic acid
(EDDA) and Ethylenediamine-N,N'-dipropionic acid provide a strong indication of its chelating
strength. The stability of metal complexes with these ligands is generally high due to the
chelate effect.

The following table presents the logarithm of the formation constants (log K) for metal
complexes with EDDA and other related ligands for comparison.
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Ethylenediamine-

Metal lon EDDA (log K1) N,N'-dipropionic EDTA (log K1)
Acid (log K1)
Cuz+ 16.2 - 18.8[4]
Ni2+ 134 - 18.6
Co?* 11.2 - 16.3
Zn?* 10.7 - 16.5
Cdz+ 9.1 - 16.5
Fes+ ] - 25.1
Mn2+ 7.0 - 14.0
Caz+ 3.6 - 10.7
Mg2* 2.9 - 8.7

Note: Data for EDDA and EDTA are provided for comparative purposes. Specific early
experimental values for EDBA are not well-documented in the reviewed literature.[4][5][6][7][8]

The formation of a metal-EDBA complex can be represented by the following logical

relationship:
Metal lon (Mn+)
Metal-EDBA Complex
[M(EDBA)]"—*
Click to download full resolution via product page
Logical relationship of EDBA chelation.
Conclusion
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Early research on 2,2'-(ethylenediimino)dibutyric acid established its fundamental synthesis, its
role as a metabolite of ethambutol, and its potential as a chelating agent. While detailed
guantitative data on its metal complex stability from this period are limited, the foundational
knowledge of its properties has paved the way for further investigation into its applications in
medicine and coordination chemistry. This guide provides a core understanding of the initial
scientific landscape surrounding this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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